Cas no 64543-53-9 (Benzene,1,2-dichloro-4-(phenylmethyl)-)

• Product Name: Benzene,1,2-dichloro-4-(phenylmethyl)-
• CAS No: 64543-53-9
• MF: C₁₃H₁₀Cl₂
• MW: 237.12450170517
• CID: 517482
• Update Time: 2026-04-29

Benzene,1,2-dichloro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dichloro-4-(phenylmethyl)-
• 4-benzyl-1,2-dichlorobenzene

Computed Properties

• Exact Mass: 236.0161

Experimental Properties

• PSA: 0

Additional information on Benzene,1,2-dichloro-4-(phenylmethyl)-

1,2-Dichloro-4-(phenylmethyl)benzene: A Comprehensive Overview

1,2-Dichloro-4-(phenylmethyl)benzene, also known by its CAS No. 64543-53-9, is a significant compound in the field of organic chemistry. This compound is a derivative of benzene, with two chlorine atoms attached at the 1 and 2 positions and a phenylmethyl group at the 4 position. The structure of this compound is highly symmetrical, which contributes to its unique chemical properties and reactivity.

The synthesis of 1,2-dichloro-4-(phenylmethyl)benzene involves several steps, including chlorination and substitution reactions. Recent studies have focused on optimizing the synthesis process to improve yield and reduce environmental impact. For instance, researchers have explored the use of alternative catalysts and reaction conditions to achieve higher purity levels. These advancements have made the compound more accessible for various applications in industries such as pharmaceuticals and agrochemicals.

In terms of physical properties, 1,2-dichloro-4-(phenylmethyl)benzene has a melting point of approximately -5°C and a boiling point around 180°C. Its solubility in organic solvents like dichloromethane and ethyl acetate is relatively high, making it suitable for use in various organic reactions. The compound is also known for its stability under normal storage conditions, provided it is kept away from strong oxidizing agents.

The chemical reactivity of 1,2-dichloro-4-(phenylmethyl)benzene is influenced by the electron-withdrawing effects of the chlorine atoms and the electron-donating effects of the phenylmethyl group. This balance creates a versatile platform for further functionalization. Recent research has highlighted its potential as an intermediate in the synthesis of complex aromatic compounds. For example, it has been used in Suzuki coupling reactions to form biaryl structures with high efficiency.

In the field of pharmacology, 1,2-dichloro-4-(phenylmethyl)benzene has shown promise as a precursor for bioactive molecules. Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential applications in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of 1,2-dichloro-4-(phenylmethyl)benzene has also been a topic of recent research. While the compound itself is not classified as hazardous under standard conditions, its degradation products require careful monitoring to prevent ecological harm. Researchers have investigated biodegradation pathways and found that certain microbial strains can effectively break down the compound into non-toxic byproducts.

In conclusion, 1,2-dichloro-4-(phenylmethyl)benzene, with its CAS No. 64543-53-9, remains a valuable compound in both academic and industrial settings. Its unique structure and reactivity make it an essential building block for synthesizing advanced materials and bioactive compounds. As research continues to uncover new applications and optimize synthesis methods, this compound will undoubtedly play an increasingly important role in various fields of science and technology.